Cas no 39180-84-2 (3-Methyl-N-methylbenzylamine)

• Product Name: 3-Methyl-N-methylbenzylamine
• CAS No: 39180-84-2
• MF: C₉H₁₃N
• MW: 135.206222295761
• MDL: MFCD05865181
• CID: 54981
• PubChem ID: 13794465
• Update Time: 2025-08-04

3-Methyl-N-methylbenzylamine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-1-(m-tolyl)methanamine
• 3-Methyl-N-methylbenzylamine
• N-methyl-1-(3-methylphenyl)methanamine
• N,3-Dimethylbenzylamine
• (3-Methylbenzyl)methylamine
• methyl[(3-methylphenyl)methyl]amine
• Benzenemethanamine, N,3-dimethyl-
• 3-Methylbenzylmethylamine
• Methyl(3-methylbenzyl)amine
• N-Methyl-3-methylbenzylamine
• KSC493M5B
• WCTNVGNEUDTSOZ-UHFFFAOYSA-N
• 5109AB
• NE21799
• MCU
• DTXSID50549651
• Z102766992
• C78188
• SB75440
• FT-0698369
• EN300-33201
• CS-0153218
• SCHEMBL1038988
• MFCD05865181
• SY052858
• A873702
• 3-Methyl-N-methylbenzylamine, 97%
• M2824
• AKOS000130553
• 3-METHYL-N-METHYLBENZYLAMINE 97
• DS-16598
• 39180-84-2
• DB-000199
• 626-034-1
• PBA18084

• MDL： MFCD05865181
• Inchi： 1S/C9H13N/c1-8-4-3-5-9(6-8)7-10-2/h3-6,10H,7H2,1-2H3
• InChI Key： WCTNVGNEUDTSOZ-UHFFFAOYSA-N
• SMILES： N(C)CC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 135.10500
• Monoisotopic Mass: 135.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 90.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 12

Experimental Properties

• Density: 0.900 g/mL at 25 °C(lit.)
• Boiling Point: 92°C/15mmHg(lit.)
• Flash Point: Fahrenheit: 172.4 ° f
  Celsius: 78 ° c
  
• Refractive Index: n20/D 1.5190(lit.)
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 12.03000
• LogP: 2.10530

3-Methyl-N-methylbenzylamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H227-H314
• Warning Statement： P210-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： S26-S39
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Risk Phrases：R41
• Safety Term：S26;S39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3-Methyl-N-methylbenzylamine

Comprehensive Overview of 3-Methyl-N-methylbenzylamine (CAS No. 39180-84-2): Properties, Applications, and Industry Insights

3-Methyl-N-methylbenzylamine (CAS No. 39180-84-2) is a specialized organic compound belonging to the class of substituted benzylamines. With the molecular formula C₁₀H₁₅N, this compound features a methyl group at the 3-position of the benzene ring and an N-methylbenzylamine functional group, making it a versatile intermediate in synthetic chemistry. Its unique structure contributes to applications ranging from pharmaceutical intermediates to agrochemical formulations, aligning with growing industry demand for tailored amine derivatives.

Recent trends highlight increased interest in sustainable synthesis methods for compounds like 3-Methyl-N-methylbenzylamine. Researchers and manufacturers are exploring green chemistry approaches, such as catalytic hydrogenation or enzymatic processes, to reduce environmental impact. This aligns with global searches for "eco-friendly amine synthesis" and "low-waste chemical production," reflecting the compound's relevance in modern circular economy initiatives.

The physicochemical properties of 39180-84-2 include a moderate boiling point (typically 220–230°C) and limited water solubility, which influence its handling and purification. Analytical techniques like GC-MS and HPLC are commonly employed for quality control, addressing frequent search queries about "amine characterization methods." Its stability under inert atmospheres makes it suitable for multi-step organic synthesis, particularly in constructing chiral auxiliaries or ligand frameworks.

In pharmaceutical contexts, 3-Methyl-N-methylbenzylamine serves as a building block for bioactive molecules, with patents referencing its use in CNS-targeting compounds. This connects to trending searches for "neurotransmitter analogs" and "small molecule drug discovery." The compound's structural modularity allows derivatization at both the aromatic ring and amine group, enabling medicinal chemists to optimize ADME properties in lead compounds.

Industrial applications leverage 39180-84-2 as a corrosion inhibitor precursor and polymer modifier, particularly in epoxy resin systems. With rising searches for "high-performance material additives," manufacturers value its ability to enhance thermal stability in composites. The compound's electron-donating characteristics also make it relevant to organic electronics research, including conductive polymer development.

From a regulatory perspective, proper handling of 3-Methyl-N-methylbenzylamine requires standard laboratory safety protocols. While not classified as hazardous under major chemical inventories, its amine functionality warrants pH control during waste disposal. This addresses common queries about "amine compound storage" and "chemical compatibility guidelines," emphasizing the importance of SDS documentation compliance.

The global market for N-methylbenzylamine derivatives shows steady growth, driven by demand from Asia-Pacific pharmaceutical hubs. Supply chain analytics reveal increasing interest in "custom amine manufacturing" services, with 39180-84-2 frequently appearing in specialty chemical catalogs. Price fluctuations correlate with benzene derivative availability, making it a benchmark compound for fine chemical economics.

Emerging research explores the catalytic potential of 3-Methyl-N-methylbenzylamine in asymmetric synthesis, particularly when complexed with transition metals. This intersects with hot topics like "chiral catalyst design" and "enantioselective reactions." Recent publications demonstrate its utility in constructing quaternary carbon centers, a challenging transformation in total synthesis projects.

Quality specifications for CAS 39180-84-2 typically require ≥98% purity, with residual solvent levels monitored per ICH guidelines. Analytical certificates often include NMR and FTIR data, responding to purchaser needs for "compound authentication techniques." The development of HPLC-UV methods for impurity profiling has become a focus area, ensuring compliance with stringent GMP standards in regulated applications.

Environmental fate studies indicate that 3-Methyl-N-methylbenzylamine undergoes biodegradation via soil microbiota, with half-lives varying by edaphic factors. This data supports ESG reporting for companies utilizing the compound, addressing investor interest in "green chemistry metrics." Life cycle assessments comparing synthetic routes help optimize atom economy and E-factor values.

Technological advancements in continuous flow chemistry have enabled safer scale-up of benzylamine derivatives like 39180-84-2. Modular reactor systems minimize exothermic risks during N-alkylation steps, a frequent concern in batch processes. This innovation aligns with industry searches for "process intensification" solutions and "scale-up challenges in amine synthesis."

In academic settings, 3-Methyl-N-methylbenzylamine serves as a model substrate for teaching electrophilic aromatic substitution mechanisms and amine protection strategies. Its balanced reactivity makes it ideal for undergraduate organic labs, connecting to educator searches for "demonstration compounds for NMR spectroscopy." The compound's clear spectroscopic signatures facilitate structure elucidation exercises.

Future prospects for CAS 39180-84-2 include potential applications in battery electrolyte additives and CO₂ capture agents, areas generating significant research interest. Patent analysis shows growing IP activity around functionalized benzylamines for energy storage applications, suggesting new market opportunities beyond traditional uses.